Cas no 2154341-49-6 (3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione)

• Product Name: 3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione
• CAS No: 2154341-49-6
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5673776
• PubChem ID: 138467079
• Update Time: 2025-06-22

3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• US11358948, Compound I-29
• 3-(2-oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione
• 2154341-49-6
• EN300-26682830
• SCHEMBL20812173
• BDBM557620
• 3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione

• Inchi： 1S/C15H16N2O3/c18-13-7-6-12(15(20)16-13)17-9-11(8-14(17)19)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,16,18,20)
• InChI Key： KBGHRGPBDAUOPL-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione

3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione: A Comprehensive Overview

The compound 3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione, identified by the CAS number 2154341-49, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of 3-(2-Oxo-4-phenylpyrrolidin-1-yl)piperidine-2,6-dione consists of a piperidine ring fused with two ketone groups at positions 2 and 6. The piperidine ring is further substituted at position 3 with a pyrrolidinone moiety, which contains a phenyl group at position 4. This arrangement creates a molecule with both aromatic and conjugated systems, contributing to its unique electronic properties.

Recent studies have highlighted the importance of such structures in medicinal chemistry. The presence of the phenyl group introduces hydrophobicity, while the ketone groups provide opportunities for hydrogen bonding and other non-covalent interactions. These properties make the compound a promising candidate for drug delivery systems and as a building block in organic synthesis.

In terms of synthesis, researchers have developed several efficient methods to prepare this compound. One notable approach involves the condensation of appropriate amino acids with cyclic ketones under controlled conditions. This method not only ensures high yield but also allows for easy modification of substituents to explore structural variations.

The pharmacological properties of 3-(2-Oxo-4-phenylpyrrolidin-1 strong>)< strong>piperidine strong>-< strong>2,6-dione strong>have been extensively studied. Preclinical data suggest that it exhibits moderate activity against certain enzymes, making it a potential lead compound for developing therapeutic agents. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and sensing applications.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, which is crucial for predicting its reactivity and selectivity in various chemical reactions.

In conclusion, < strong >3-(2-Oxo strong > - < strong > 4 strong > - phenylpyrrolidin - 1 - yl ) piperidine - 2 , 6 - dione represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. As research continues to uncover new aspects of this compound's properties, it is likely to play an increasingly important role in both academic and industrial settings.